1-Acetyl-2,3-dihydro-indole-5-carbonitrile

• IUPAC Name: 1-acetyl-2,3-dihydroindole-5-carbonitrile
• InChI: InChI=1S/C11H10N2O/c1-8(14)13-5-4-10-6-9(7-12)2-3-11(10)13/h2-3,6H,4-5H2,1H3
• InChI Key: RQPMUCQYHHAHPC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)C#N
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol

Description

1-Acetyl-2,3-dihydro-indole-5-carbonitrile is a heterocyclic compound with the following chemical formula: C₁₄H₁₇N₃O . It is an intermediate in the synthesis of Silodosin , an α₁a-adrenoceptor antagonist used in the treatment of benign prostatic hypertrophy.

Chemical Reactions Analysis

• Antiviral Activity : Derivatives of indole have been investigated for their antiviral properties. For instance, 6-amino-4-substitutedalkyl-1 H -indole-2-substitutedcarboxylate compounds exhibited inhibitory activity against influenza A virus. Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1 H -indole-2-carbonyl)thiosemicarbazide derivatives showed potency against Coxsackie B4 virus.

Synthesis routes and methods

Procedure details

A solution of 1-(5-aminoindolin-1-yl)ethanone (Aldrich, 865 mg; 4.91 mmol) in HCl (2.1 M, 2.95 mL) was treated with sodium nitrite (358 mg; 5.18 mmol) and the mixture was stirred at 0° C. for 3 hours. The solution was neutralized with sodium carbonate (3.12 g; 29.43 mmol) and the resulting mixture was added to a suspension of sodium cyanide (519 mg; 10.6 mmol) and copper cyanide (467 mg; 5.21 mmol) in water (4 mL) at 0° C. The resulting suspension was heated to 50° C., stirred for 30 minutes, cooled to 0° C. and the precipitated solid was collected by filtration. The collected solid was recrystallised from aqueous acetonitrile to give the title compound as a brown solid. 1H NMR: (DMSO-d6, 400 MHz) δ 8.16 (1H, d, J=8.3 Hz), 7.72-7.62 (2H, m), 4.23-4.11 (2H, m), 2.54 (3H, t, J=2.1 Hz), 2.23 (3H, s).